Cas no 7300-27-8 (4,4'-Diazidodiphenyl Sulfone)

4,4'-Diazidodiphenyl Sulfone Properties

Names and Identifiers

• 1-azido-4-(4-azidophenyl)sulfonylbenzene
• 4,4'-DIAZIDODIPHENYL SULFONE
• P-AZIDOPHENYL SULFONE
• 4-(diazoazamvinyl)-1-{[4-(diazoazamvinyl)phenyl]sulfonyl}benzene
• 4,4'-Bis-triazodiphenylsulfone
• 4,4'-Diazido-diphenylsulfon
• 4-Azidophenyl sulfone
• bis-(4-azido-phenyl)-sulfone
• Bis(p-azidophenyl)sulfone
• Sulfone,bis(p-azidophenyl)
• 4,4'-Diazidodiphenyl Sulfone
• 4,4'-sulfonylbis(azidobenzene)
• 4,4'-Diazidodiphenylsulfone
• 7300-27-8
• Benzene, 1,1'-sulfonylbis(4-azido-
• SCHEMBL13887514
• 4,4'-Diazido-diphenylsulfone
• KRPUDHQXDFRBGF-UHFFFAOYSA-N
• FT-0617631
• MFCD00043696
• 1-azido-4-(4-azidophenyl)sulfonyl-benzene
• 4,4'-Diazino-diphenylsulfone
• AKOS005444944
• DTXSID10223283
• Sulfone, bis(p-azidophenyl)
• +Expand

• MDL： MFCD00043696
• InChIKey： KRPUDHQXDFRBGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8N6O2S/c13-17-15-9-1-5-11(6-2-9)21(19,20)12-7-3-10(4-8-12)16-18-14/h1-8H
• SMILES： C1=C(C=CC(=C1)S(=O)(=O)C2=CC=C(C=C2)N=[N+]=[N-])N=[N+]=[N-]

Computed Properties

• Exact Mass: 300.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 300.043
• Heavy Atom Count: 21
• Complexity: 499
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• LogP: 4.38932
• PSA: 142.02000